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Compound of Interest

Compound Name: 4-Acetaminophen sulfate-d4

Cat. No.: B12364220 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of 4-Acetaminophen sulfate-d4, a deuterated analog

of an acetaminophen metabolite. Adherence to these protocols is critical for laboratory safety

and environmental protection.

Hazard Profile and Safety Precautions
4-Acetaminophen sulfate-d4, like its non-deuterated counterpart, should be handled with

care. The Safety Data Sheet (SDS) for the similar compound Acetaminophen-d4 indicates that

it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1]

Furthermore, it is classified as harmful to aquatic life with long-lasting effects.[1] Therefore,

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

nitrile gloves, must be worn when handling this compound or its waste.[2]

Quantitative Hazard Data
The following table summarizes key toxicological data for Acetaminophen-d4, which should be

considered indicative for 4-Acetaminophen sulfate-d4 in the absence of specific data.
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Metric Value Species Route Reference

LD50 1,944 mg/kg Rat Oral [1]

Intraperitoneal

LD50
1,205 mg/kg Rat Intraperitoneal [1]

Oral LDLO 143 mg/kg Human Oral [1]

TDLO 325 ml/kg Woman Oral [1]

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 4-Acetaminophen sulfate-d4 is through

a licensed hazardous waste disposal service.[2] Do not dispose of this chemical down the drain

or in the regular trash.[2]

1. Waste Segregation and Collection:

Solid Waste: Collect un-used or contaminated solid 4-Acetaminophen sulfate-d4 in a

dedicated, properly sealed, and clearly labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a compatible, sealed, and labeled

hazardous waste container. It is best practice to collect deuterated solvent waste separately.

[2]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "4-Acetaminophen sulfate-d4".[2] Also, indicate the date when waste

was first added to the container.

2. Personal Protective Equipment (PPE) During Handling:

Always wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves (nitrile is a suitable option) when handling the waste.[2]

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.
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Ensure the storage area is well-ventilated.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for the hazardous waste.[2]

The licensed hazardous waste disposal company contracted by your institution will then

transport and dispose of the waste in accordance with all local, state, and federal

regulations. Incineration is a common and effective method for the destruction of such

chemical waste.[2]

5. Decontamination of Labware:

Thoroughly decontaminate any labware that has come into contact with 4-Acetaminophen
sulfate-d4 using an appropriate solvent. The rinsate should be collected as hazardous liquid

waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Acetaminophen sulfate-d4.
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Caption: Disposal workflow for 4-Acetaminophen sulfate-d4.
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By following these procedures, you can ensure the safe handling and disposal of 4-
Acetaminophen sulfate-d4, contributing to a secure and compliant laboratory environment.

Always consult your institution's specific guidelines and the manufacturer's Safety Data Sheet

(SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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